Cas no 71219-87-9 (Benzene, 1-methyl-3-[[(3-nitrophenyl)methyl]thio]-)

Benzene, 1-methyl-3-[[(3-nitrophenyl)methyl]thio]- structure
71219-87-9 structure
Product Name:Benzene, 1-methyl-3-[[(3-nitrophenyl)methyl]thio]-
CAS No:71219-87-9
MF:C14H13NO2S
MW:259.32352232933
CID:545892
PubChem ID:60594177
Update Time:2025-04-19

Benzene, 1-methyl-3-[[(3-nitrophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methyl-3-[[(3-nitrophenyl)methyl]thio]-
    • 1-methyl-3-[(3-nitrophenyl)methylsulfanyl]benzene
    • 71219-87-9
    • DTXSID80733905
    • 1-Methyl-3-{[(3-nitrophenyl)methyl]sulfanyl}benzene
    • AKOS008861972
    • Inchi: 1S/C14H13NO2S/c1-11-4-2-7-14(8-11)18-10-12-5-3-6-13(9-12)15(16)17/h2-9H,10H2,1H3
    • InChI Key: RHJADQNPFQCDEU-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC(C)=C1)CC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 259.06679
  • Monoisotopic Mass: 259.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 71.1Ų

Experimental Properties

  • PSA: 43.14
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